Cas no 14610-37-8 (N-Methyl-tert-butylamine)

N-Methyl-tert-butylamine (CAS 75389-87-2) is a tertiary amine with the molecular formula C5H13N. This clear, colorless liquid is characterized by its strong basicity and low nucleophilicity, making it a valuable intermediate in organic synthesis. Its sterically hindered structure enhances selectivity in reactions such as alkylations and acylations. The compound exhibits good solubility in common organic solvents and stability under typical reaction conditions. Key applications include its use as a catalyst in polymerization processes and as a building block for pharmaceuticals and agrochemicals. Its high purity and consistent quality ensure reliable performance in demanding synthetic applications. Proper handling requires attention to its flammability and basic nature.

N-Methyl-tert-butylamine structure

Product Name:N-Methyl-tert-butylamine

CAS No:14610-37-8

MF:C₅H₁₃N

MW:87.1634213924408

MDL:MFCD00042853

CID:146461

PubChem ID:84552

Update Time:2025-10-22

N-Methyl-tert-butylamine Chemical and Physical Properties

Names and Identifiers

- 2-Propanamine, N,2-dimethyl-
- N-METHYL-TERT-BUTYLAMINE
- N-tert-Butylmethylamine
- N,2-dimethylpropan-2-amine
- N-Methyl-2-(methyl)propan-2-amine
- N-Methyl-N-tert-butylamine
- N-tert-Butyl-N-methylamine
- NSC 225080
- AKOS BC-1242
- N-T-BUTYLMETHYLAMINE
- tert-butylmethylamine
- METHYL-TERT-BUTYLAMINE
- N-Methyl-tert-butylamin
- N-tert-Butylmethanamine
- N,1,1-Trimethylethanamine
- BB 0218187
- N-methyl-t-butylamine
- tert-butyl methylamine
- N-tert-Butylmethylamine, 97%
- N-tert-butyl-N-methyl amine
- N,2-Dimethyl-2-propanamine
- GS-0665
- J-660042
- N-Methyl-tert.-Butylamine
- EN300-121201
- GEO-01792
- N,2-Dimethyl-2-propanamine #
- AKOS000258520
- methyl-t-butylamine
- D94509
- MFCD00042853
- N-tert-butyl-methylamine
- NS00024771
- t-butylmethylamine
- 14610-37-8
- BCP21403
- DTXSID70163272
- tert-butyl-methylamine
- N-methyl-N-tertbutylamine
- N-tert Butylmethylamine
- tert-butyl(methyl)amine
- methyl tert-butyl amine
- InChI=1/C5H13N/c1-5(2,3)6-4/h6H,1-4H
- Propanoic acid,3-[[2-[(4-azido-2,3,5,6-tetrafluorobenzoyl)amino]ethyl]dithio]-,2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt (1:1)
- N-tert-butyl methyl amine
- N-Methyl-2-methyl-2-propanamine
- n-tert-butyl methylamine
- EINECS 238-646-2
- DB-092069
- N-Methyl-tert-butylamine
- MDL： MFCD00042853
- Inchi： 1S/C5H13N/c1-5(2,3)6-4/h6H,1-4H3
- InChI Key： ZQGJEUVBUVKZKS-UHFFFAOYSA-N
- SMILES： N(C)C(C)(C)C

Computed Properties

Exact Mass: 87.10480
Monoisotopic Mass: 87.104799
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 33.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.8
Topological Polar Surface Area: 12

Experimental Properties

Color/Form: colorless liquid
Density: 0.727 g/mL at 25 °C(lit.)
Melting Point: -75°C (estimate)
Boiling Point: 67-69 °C(lit.)
Flash Point: Fahrenheit: -14.8 ° f
Celsius: -26 ° c
Refractive Index: n20/D 1.395(lit.)
Solubility: Dissolution (74 g/l) (25 º C),
PSA: 12.03000
LogP: 1.39520
Sensitiveness: Air Sensitive
Solubility: Not determined

N-Methyl-tert-butylamine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H302-H312-H314-H332
Warning Statement： P210-P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 2733 3/PG 2
WGK Germany：3
Hazard Category Code： 11-20/21/22-34
Safety Instruction： S26-S36/37/39-S45
FLUKA BRAND F CODES：10-34
Hazardous Material Identification：
Packing Group：II
Hazard Level：3
Risk Phrases：R11
Packing Group：II
Safety Term：3
HazardClass：3
PackingGroup：II
Storage Condition：Flammable area

N-Methyl-tert-butylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	024302-250mg	N-Methyl-tert-butylamine	14610-37-8	>99%	250mg	￡38.00	2022-03-01
Fluorochem	024302-1g	N-Methyl-tert-butylamine	14610-37-8	>99%	1g	￡55.00	2022-03-01
Fluorochem	024302-2.5g	N-Methyl-tert-butylamine	14610-37-8	>99%	2.5g	￡110.00	2022-03-01
TRC	N189975-500mg	N-Methyl-tert-butylamine	14610-37-8		500mg	$ 155.00	2022-06-03
TRC	N189975-1000mg	N-Methyl-tert-butylamine	14610-37-8		1g	$ 260.00	2022-06-03
TRC	N189975-2000mg	N-Methyl-tert-butylamine	14610-37-8		2g	$ 415.00	2022-06-03
Apollo Scientific	OR10027-250mg	N-Methyl-tert-butylamine	14610-37-8		250mg	£24.00	2025-02-19
Apollo Scientific	OR10027-1g	N-Methyl-tert-butylamine	14610-37-8		1g	£72.00	2025-02-19
Apollo Scientific	OR10027-5g	N-Methyl-tert-butylamine	14610-37-8		5g	£120.00	2025-02-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27242-1g	N-tert-Butylmethylamine, 97%	14610-37-8	97%	1g	￥989.00	2023-03-14

N-Methyl-tert-butylamine Production Method

Production Method 1

75-64-9

14610-37-8

918-02-5

Reaction Conditions

1.1 Reagents: Formic acid

Reference

: Application of statistical design to organic synthesis. Reductive alkylation of tert-butylamine (Leuckart Reaction)

Meiners, Alfred F.; Bolze, Calvin; Scherer, Alfred L.; Morriss, F. V., Journal of Organic Chemistry, 1958, 23, 1122-5